Cas no 2035035-89-1 ((2E)-3-(furan-2-yl)-1-{3-[(6-methylpyridazin-3-yl)oxy]piperidin-1-yl}prop-2-en-1-one)

• Product Name: (2E)-3-(furan-2-yl)-1-{3-[(6-methylpyridazin-3-yl)oxy]piperidin-1-yl}prop-2-en-1-one
• CAS No: 2035035-89-1
• MF: C₁₇H₁₉N₃O₃
• MW: 313.351063966751
• CID: 5355640
• Update Time: 2025-05-19

(2E)-3-(furan-2-yl)-1-{3-[(6-methylpyridazin-3-yl)oxy]piperidin-1-yl}prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-3-(furan-2-yl)-1-(3-((6-methylpyridazin-3-yl)oxy)piperidin-1-yl)prop-2-en-1-one
• (E)-3-(furan-2-yl)-1-[3-(6-methylpyridazin-3-yl)oxypiperidin-1-yl]prop-2-en-1-one
• (2E)-3-(furan-2-yl)-1-{3-[(6-methylpyridazin-3-yl)oxy]piperidin-1-yl}prop-2-en-1-one

• Inchi： 1S/C17H19N3O3/c1-13-6-8-16(19-18-13)23-15-4-2-10-20(12-15)17(21)9-7-14-5-3-11-22-14/h3,5-9,11,15H,2,4,10,12H2,1H3/b9-7+
• InChI Key： YTXMWXAPKFDTSA-VQHVLOKHSA-N
• SMILES： O(C1=CC=C(C)N=N1)C1CN(C(/C=C/C2=CC=CO2)=O)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 429
• XLogP3: 1.8
• Topological Polar Surface Area: 68.5

Additional information on (2E)-3-(furan-2-yl)-1-{3-[(6-methylpyridazin-3-yl)oxy]piperidin-1-yl}prop-2-en-1-one

Exploring (2E)-3-(furan-2-yl)-1-{3-[(6-methylpyridazin-3-yl)oxy]piperidin-1-yl}prop-2-en-1-one (CAS No. 2035035-89-1): Properties, Applications, and Market Insights

The compound (2E)-3-(furan-2-yl)-1-{3-[(6-methylpyridazin-3-yl)oxy]piperidin-1-yl}prop-2-en-1-one (CAS No. 2035035-89-1) is a fascinating molecule that has garnered attention in the field of medicinal chemistry and drug discovery. This article delves into its chemical properties, potential applications, and the latest market trends, while addressing common queries from researchers and industry professionals.

Structurally, (2E)-3-(furan-2-yl)-1-{3-[(6-methylpyridazin-3-yl)oxy]piperidin-1-yl}prop-2-en-1-one features a furan ring linked to a prop-2-en-1-one moiety, which is further connected to a piperidine ring substituted with a 6-methylpyridazin-3-yloxy group. This unique arrangement contributes to its potential as a bioactive compound, particularly in the development of novel therapeutic agents.

One of the most searched questions about this compound is: "What are the potential applications of (2E)-3-(furan-2-yl)-1-{3-[(6-methylpyridazin-3-yl)oxy]piperidin-1-yl}prop-2-en-1-one?" Preliminary studies suggest that it may exhibit activity as a kinase inhibitor, making it a candidate for targeting specific signaling pathways in diseases such as cancer and inflammatory disorders. Researchers are particularly interested in its selectivity and binding affinity, which could lead to fewer side effects compared to existing treatments.

The synthesis of CAS 2035035-89-1 involves multi-step organic reactions, including condensation and coupling processes. Its purity and stability are critical for research purposes, and advanced analytical techniques like HPLC and NMR are often employed to characterize the compound. These aspects are frequently queried in scientific forums, highlighting the need for detailed protocols and quality control measures.

In the context of current trends, the demand for (2E)-3-(furan-2-yl)-1-{3-[(6-methylpyridazin-3-yl)oxy]piperidin-1-yl}prop-2-en-1-one is rising due to its potential in personalized medicine. With the growing focus on precision therapeutics, this compound’s modular structure allows for further derivatization, enabling researchers to tailor its properties for specific biological targets. This aligns with the broader shift toward targeted drug development in the pharmaceutical industry.

Another hot topic is the compound’s role in interdisciplinary research. Combining insights from computational chemistry, structural biology, and pharmacology, scientists are exploring its interactions at the molecular level. Questions like "How does (2E)-3-(furan-2-yl)-1-{3-[(6-methylpyridazin-3-yl)oxy]piperidin-1-yl}prop-2-en-1-one bind to its target?" are driving innovative studies that leverage molecular docking and dynamics simulations.

From a market perspective, the supply chain for CAS 2035035-89-1 is evolving. Specialty chemical suppliers are increasingly offering this compound in response to research demand, with a focus on scalability and reproducibility. This is particularly relevant for academic and industrial labs seeking reliable sources for their experiments. The compound’s niche status also makes it a subject of interest for patent filings and intellectual property discussions.

Environmental and safety considerations are also part of the conversation. While (2E)-3-(furan-2-yl)-1-{3-[(6-methylpyridazin-3-yl)oxy]piperidin-1-yl}prop-2-en-1-one is not classified as hazardous under standard regulations, proper handling and disposal protocols are emphasized in laboratory settings. Researchers often search for guidelines on storage conditions and compatibility with other reagents, underscoring the importance of safety in chemical research.

In summary, (2E)-3-(furan-2-yl)-1-{3-[(6-methylpyridazin-3-yl)oxy]piperidin-1-yl}prop-2-en-1-one (CAS No. 2035035-89-1) represents a promising area of exploration in modern chemistry and drug development. Its structural complexity, potential therapeutic applications, and relevance to cutting-edge research trends make it a compound worth watching. As scientific understanding deepens and technology advances, this molecule may well play a pivotal role in the next generation of biomedical innovations.